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Compound of Interest

Compound Name: gamma-Dodecalactone

Cat. No.: B7799002

A Comparative Guide to Gamma-Dodecalactone
Biosynthesis in Yeasts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biosynthetic pathways of gamma-
dodecalactone (y-dodecalactone), a valuable fragrance and flavor compound, in different
yeast species. The information presented is supported by experimental data to aid in the
selection of suitable production hosts and the development of optimized bioprocesses.

Biosynthetic Pathways of Gamma-Dodecalactone

The microbial synthesis of y-dodecalactone in yeasts primarily proceeds through the
peroxisomal (-oxidation of 10-hydroxystearic acid. This precursor can be supplied exogenously
or, in some cases, produced endogenously from oleic acid. The general pathway involves two
key stages: the hydroxylation of a C18 fatty acid and the subsequent chain shortening via [3-
oxidation.

De Novo Biosynthesis from Oleic Acid

While not a common natural pathway in most yeasts, metabolic engineering has enabled the
production of hydroxy fatty acids from oleic acid. This pathway involves the introduction of a
fatty acid hydroxylase to convert oleic acid to 10-hydroxystearic acid, which then enters the
native (3-oxidation pathway.
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De novo biosynthesis pathway of y-dodecalactone.
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Biotransformation of 10-Hydroxystearic Acid

This is the more commonly studied pathway where the precursor, 10-hydroxystearic acid, is
supplied to the yeast culture. The yeast cells then utilize their endogenous -oxidation

machinery to convert it to y-dodecalactone.

Biotransformation of 10-Hydroxystearic Acid to y-Dodecalactone
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Biotransformation pathway of y-dodecalactone.

Comparative Performance of Yeast Species

The production of y-dodecalactone varies significantly among different yeast species, with
oleaginous yeasts generally showing higher potential due to their active lipid metabolism. The
following table summarizes the quantitative data on y-dodecalactone production in selected

yeasts.
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Experimental Protocols

A general experimental workflow for comparing y-dodecalactone production in different yeast

species is outlined below.
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General Experimental Workflow for y-Dodecalactone Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [comparing the biosynthetic pathways of gamma-
Dodecalactone in different yeasts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7799002#comparing-the-biosynthetic-pathways-of-
gamma-dodecalactone-in-different-yeasts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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